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Compound of Interest

Compound Name: Disperse Blue 77
CAS No.: 20241-76-3
Cat. No.: B1588612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
anthraquinone dye, Disperse Blue 77 (CAS No. 20241-76-3; Molecular Formula: C20H12N20e).
Due to the limited availability of complete, publicly accessible spectroscopic datasets for this
specific dye, this document combines reported data with predicted values derived from
structurally similar compounds. This guide is intended to support research and development
activities by providing key spectral information and standardized experimental protocols.

Chemical Structure and Properties

Disperse Blue 77, chemically known as 1-anilino-4,5-dihydroxy-8-nitroanthraquinone, is a
synthetic dye characterized by its deep blue color.[1] Its structure, featuring an anthraquinone
core with electron-donating (anilino, hydroxyl) and electron-withdrawing (nitro) groups, is
responsible for its characteristic absorption in the visible region of the electromagnetic
spectrum.

Spectroscopic Data
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The following sections present the available and predicted spectroscopic data for Disperse
Blue 77.

UV-Visible (UV-Vis) Spectroscopy

The color of Disperse Blue 77 arises from electronic transitions within its conjugated Tt-
system. The maximum absorption wavelength (Amax) is a key identifier for this dye.

Parameter Value Solvent Reference

Amax ~600 nm Not Specified BenchChem

Note: The Amax of anthraquinone dyes is sensitive to solvent polarity. Generally, a shift to
longer wavelengths (bathochromic shift) is observed in less polar solvents.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable tool for identifying the functional groups present in a
molecule. While a complete experimental IR spectrum for Disperse Blue 77 is not readily
available, the expected characteristic absorption bands can be predicted based on its chemical
structure and data from similar compounds.

Wavenumber (cm—?) Assignment Functional Group

3400 - 3200 N-H Stretch Secondary Amine (Anilino)
3300 - 3100 O-H Stretch Hydroxyl

1670 - 1630 C=0 Stretch Quinone Carbonyl

1600 - 1450 C=C Stretch Aromatic Ring

1550 - 1500 & 1350 - 1300 N-O Stretch Nitro Group

1300 - 1200 C-N Stretch Aryl Amine

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the chemical environment of the
hydrogen (*H NMR) and carbon (33C NMR) atoms in a molecule. As with the IR data, a

complete experimental NMR dataset for Disperse Blue 77 is not publicly available. The
predicted chemical shifts are based on the analysis of related anthraquinone derivatives.

IH NMR (Predicted)

Chemical Shift (6, ppm) Multiplicity Assighment
12.0-13.0 s -OH (intramolecular H-
bonding)
10.0-11.0 S -NH-
7.0-85 m Aromatic Protons
13C NMR (Predicted)
Chemical Shift (6, ppm) Assignment
180 - 190 Quinone Carbonyls
110 - 160 Aromatic Carbons

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Disperse Blue 77,
based on standard practices for dye characterization.

UV-Visible Spectroscopy

Objective: To determine the maximum absorption wavelength (Amax) and molar absorptivity.
Instrumentation: A dual-beam UV-Vis spectrophotometer.
Procedure:

e Sample Preparation: Prepare a stock solution of Disperse Blue 77 in a suitable
spectroscopic grade solvent (e.g., ethanol, acetone, or dimethylformamide). From the stock
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solution, prepare a series of dilutions of known concentrations.

 Instrument Setup: Set the spectrophotometer to scan a wavelength range of 200-800 nm.
e Measurement:

o Record a baseline spectrum using the pure solvent in both the sample and reference
cuvettes.

o Record the absorbance spectra for each of the diluted solutions.
o Data Analysis:

o Identify the Amax from the spectrum of the most concentrated solution within the
instrument's linear range.

o Construct a calibration curve by plotting absorbance at Amax versus concentration. The
molar absorptivity (€) can be calculated from the slope of this curve according to the Beer-
Lambert law.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in Disperse Blue 77.
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
Procedure (KBr Pellet Method):

e Sample Preparation: Mix a small amount of finely ground Disperse Blue 77 powder with dry
potassium bromide (KBr) in a mortar and pestle.

» Pellet Formation: Transfer the mixture to a pellet press and apply pressure to form a thin,
transparent pellet.

e Measurement:

o Record a background spectrum of the empty sample holder.
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o Place the KBr pellet in the sample holder and record the IR spectrum, typically in the
range of 4000 to 400 cm™1,

o Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure of Disperse Blue 77.
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Procedure:

» Sample Preparation: Dissolve an accurately weighed sample of Disperse Blue 77 in a
suitable deuterated solvent (e.g., DMSO-des or CDCIs). Add a small amount of a reference
standard, such as tetramethylsilane (TMS).

e Measurement:
o Acquire the *H NMR spectrum.
o Acquire the 3C NMR spectrum.

o If necessary, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) for more complex
structural assignments.

o Data Analysis: Process the spectra to determine chemical shifts, coupling constants, and
integrations. Assign the signals to the respective protons and carbons in the molecule.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a
dye like Disperse Blue 77.
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Spectroscopic Analysis Workflow for Disperse Blue 77
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Caption: General workflow for the spectroscopic analysis of Disperse Blue 77.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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